Cas no 3020-81-3 (Butyramidine Hydrochloride)

• Product Name: Butyramidine Hydrochloride
• CAS No: 3020-81-3
• MF: C₄H₁₁ClN₂
• MW: 122.596539735794
• MDL: MFCD00054341
• CID: 43701
• PubChem ID: 12828983
• Update Time: 2025-06-27

Butyramidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butyrimidamide hydrochloride
• butanimidamide,hydrochloride
• Butyramidine hydrochloride
• butyramidiniumchloride
• butamidine hydrochloride
• Butanamidine hydrochloride
• Butanimidamide HCl
• ButyraMidine, HCl
• n-Butanamidine hydrochloride
• n-propylamidine hydrochloride
• Butanimidamide,monohydrochloride (9CI)
• Butyramidine, hydrochloride (6CI,7CI)
• Butyramidine,monohydrochloride (8CI)
• Butanimidamide hydrochloride
• EN300-55168
• butyramidinehydrochloride
• MFCD00054341
• AKOS015844017
• A25916
• STYCVEYASXULRN-UHFFFAOYSA-N
• SY107786
• Butanimidamide, hydrochloride (1:1)
• DTXSID60952591
• butyramidine HCl
• Butyramidine, monohydrochloride
• CS-W013544
• UT97Y99LQU
• FT-0651942
• butyramidinium chloride
• W10324
• Butyrimidamide HCl
• butanimidamide;hydrochloride
• amidinopropane hydrochloride
• NSC-66912
• AMY2389
• NSC66912
• Butanimidamide--hydrogen chloride (1/1)
• Z1198394172
• 2-(Dimethylamino)ethaneimine;N,N-Dimethyl-2-iminoethylamine;Butyrimidamide hydrochloride
• 3020-81-3
• Butanimidamide, monohydrochloride
• Butanamidine hydrochloride, AldrichCPR
• SCHEMBL1886843
• DB-022996
• Butanamidine Hydrochloride; Butanimidamide Hydrochloride; Butyramidine Monohydrochloride;
• Butyramidine Hydrochloride

• MDL： MFCD00054341
• Inchi： 1S/C4H10N2.ClH/c1-2-3-4(5)6;/h2-3H2,1H3,(H3,5,6);1H
• InChI Key： STYCVEYASXULRN-UHFFFAOYSA-N
• SMILES： Cl.NC(CCC)=N

Computed Properties

• Exact Mass: 122.06100
• Monoisotopic Mass: 122.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Color/Form: White powdery solid
• Melting Point: 104-108°C
• Boiling Point: 117.2 °C at 760 mmHg
• Flash Point: 24.7 °C
• Refractive Index: 1.707
• PSA: 49.87000
• LogP: 2.32450

Butyramidine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P264; P280; P305+P351+P338; P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on Butyramidine Hydrochloride

Introduction to Butyramidine Hydrochloride (CAS No. 3020-81-3)

Butyramidine Hydrochloride, identified by the chemical compound code CAS No. 3020-81-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in drug formulation.

The molecular structure of Butyramidine Hydrochloride consists of a pyridine ring substituted with a butyl group, which contributes to its distinct chemical behavior. This structural feature allows it to interact with various biological targets, making it a promising candidate for therapeutic applications. Recent studies have highlighted its role in modulating enzymatic pathways and cellular signaling mechanisms, which could have implications in the treatment of neurological disorders and other chronic conditions.

In the realm of academic research, Butyramidine Hydrochloride has been investigated for its potential as an intermediate in the synthesis of more complex pharmacophores. Its ability to serve as a building block for drug candidates underscores its importance in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological properties, including improved bioavailability and reduced toxicity.

One of the most intriguing aspects of Butyramidine Hydrochloride is its interaction with biological receptors and enzymes. Preliminary studies suggest that it may exert its effects by binding to specific targets, thereby modulating cellular processes. This has led to investigations into its potential applications in treating conditions such as inflammation, pain, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also sparked interest in its potential use for central nervous system disorders.

The pharmaceutical industry has taken note of these findings, leading to increased investment in Butyramidine Hydrochloride research and development. Several companies are currently exploring its therapeutic potential through preclinical studies and clinical trials. These efforts aim to validate its efficacy and safety profiles for various medical conditions. The compound's unique chemical properties make it a versatile tool for drug discovery, offering hope for new treatments that address unmet medical needs.

Advances in synthetic chemistry have also contributed to the growing interest in Butyramidine Hydrochloride. New methodologies for its preparation have improved yield and purity, making it more accessible for research purposes. This accessibility is crucial for conducting comprehensive studies on its pharmacological effects and mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster development cycles for new drug candidates.

The environmental impact of producing Butyramidine Hydrochloride is another consideration that has received attention from researchers. Sustainable synthetic routes are being explored to minimize waste and reduce energy consumption during production. These efforts align with broader trends in green chemistry, which prioritize environmental stewardship while maintaining high standards of product quality.

Future directions for Butyramidine Hydrochloride research include exploring its role in combination therapies. By pairing it with other compounds that target different pathways, researchers aim to enhance therapeutic outcomes while reducing side effects. This approach could lead to more effective treatments for complex diseases that require multifaceted interventions.

Overall, Butyramidine Hydrochloride (CAS No. 3020-81-3) represents a promising area of study with significant implications for human health. Its unique chemical properties and potential therapeutic applications make it a valuable asset in the ongoing quest to develop novel pharmaceuticals. As research continues to uncover new insights into its behavior, the possibilities for medical innovation are vast.